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Compound of Interest

Compound Name: Bismuth hydroxide

Cat. No.: B076595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

bismuth hydroxide (Bi(OH)₃), focusing on its molar mass and density. This document details

standard experimental protocols for the synthesis and characterization of this compound,

tailored for professionals in research and drug development.

Core Physicochemical Data
Bismuth hydroxide is an inorganic compound that typically appears as a white or yellowish-

white amorphous powder. It is of significant interest in pharmaceuticals, particularly for its use

in gastrointestinal medications. Accurate determination of its molar mass and density is

fundamental for quality control, formulation development, and regulatory compliance.

Quantitative Data Summary
The molar mass and density of bismuth hydroxide are critical parameters for stoichiometric

calculations and material handling. The following table summarizes the reported values from

various sources. The variation in density values can be attributed to differences in the

material's physical form (e.g., bulk vs. tapped density, degree of hydration, and crystallinity).
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Property Value Notes

Molar Mass ~260.00 g/mol

Calculated based on the

chemical formula Bi(OH)₃.

Sources report values of

260.00 g/mol , 260.001 g/mol ,

and 260.003 g/mol .[1][2][3][4]

[5]

Density 4.36 g/cm³
Commonly cited value for the

solid.[2][6][7]

4.96 g/cm³ Reported value.[1]

~4.2 g/cm³ Estimated value.[3]

Experimental Protocols
This section details the methodologies for the synthesis and physical characterization of

bismuth hydroxide.

Synthesis of Bismuth Hydroxide via Chemical
Precipitation
Chemical precipitation is a common and scalable method for synthesizing bismuth hydroxide.

The process typically involves the reaction of a soluble bismuth salt with an alkaline solution to

precipitate the insoluble hydroxide.

Protocol:

Preparation of Precursor Solutions:

Prepare a solution of bismuth nitrate (Bi(NO₃)₃·5H₂O) by dissolving a known mass in

deionized water. A dilute acid (e.g., nitric acid) may be added to prevent premature

hydrolysis and precipitation of bismuth subnitrate.

Prepare a separate alkaline solution, such as aqueous ammonia (NH₄OH) or sodium

hydroxide (NaOH).
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Precipitation:

Slowly add the alkaline solution dropwise to the bismuth nitrate solution while stirring

vigorously. The reaction is typically performed at a controlled temperature, for instance,

between 20°C and 90°C.[5]

Continuously monitor the pH of the mixture. The addition of the alkaline solution is

continued until the pH reaches a target range, often between 5.5 and 10, to ensure

complete precipitation of bismuth hydroxide.[2]

Washing and Purification:

The resulting white precipitate is separated from the solution by filtration or centrifugation.

The precipitate is washed multiple times with deionized water to remove residual ions.

Washing is often continued until the conductivity of the filtrate is below a certain threshold

(e.g., <200 µS/cm) to ensure high purity.[5]

Drying:

The purified bismuth hydroxide precipitate is dried in an oven at a controlled temperature

(e.g., below 90°C) to remove water without causing thermal decomposition to bismuth

oxide (Bi₂O₃).[5]

Milling (Optional):

For applications requiring a specific particle size distribution, the dried powder may be

subjected to jet milling.[5]
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Caption: Workflow for the synthesis of bismuth hydroxide via chemical precipitation.
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Determination of Molar Mass
The molar mass of a pure compound like bismuth hydroxide is typically not determined

experimentally in routine analysis. Instead, it is calculated based on its chemical formula

(Bi(OH)₃) and the standard atomic weights of its constituent elements as provided by the

International Union of Pure and Applied Chemistry (IUPAC).

Bismuth (Bi): ~208.980 g/mol

Oxygen (O): ~15.999 g/mol

Hydrogen (H): ~1.008 g/mol

Calculation: Molar Mass = (1 × Atomic Mass of Bi) + (3 × Atomic Mass of O) + (3 × Atomic

Mass of H) Molar Mass = (208.980) + 3(15.999) + 3(1.008) = 259.997 g/mol

For novel compounds, colligative properties such as freezing point depression can be used for

experimental determination.[4][8] However, this method requires dissolving the solute in a

suitable solvent, which is not practical for bismuth hydroxide due to its insolubility in most

common solvents.

Determination of Density for Powdered Solids
The density of a powder can be expressed as either bulk density or true density. Bulk density

includes the volume of inter-particle spaces, while true density excludes it.

2.3.1 Bulk Density Determination

This method measures the volume of a known mass of powder in a graduated cylinder.

Protocol:

Weigh a precise quantity of the dried bismuth hydroxide powder (e.g., 100 g, denoted as

m).

Gently introduce the powder into a dry graduated cylinder of known capacity (e.g., 250 mL)

without compacting it.
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Carefully level the powder surface and record the unsettled apparent volume (V₀).

Calculate the bulk density using the formula: Bulk Density = m / V₀.

For tapped density, the cylinder is mechanically tapped a specified number of times until the

volume becomes constant, and this final volume is used in the calculation.[1]

2.3.2 True Density Determination using a Pycnometer

This method determines the volume of the solid material itself by fluid displacement.

Protocol:

Weigh a clean, dry pycnometer (a flask of a specific, constant volume), and record its mass.

Add a known mass of the bismuth hydroxide powder to the pycnometer and weigh it again.

Fill the pycnometer with a liquid of known density in which the powder is completely insoluble

(e.g., an inert solvent). Ensure all air bubbles are removed.

Weigh the pycnometer containing the powder and the liquid.

The weight of the displaced liquid can be determined, and from this, the volume of the

powder is calculated. The true density is then the mass of the powder divided by its

calculated volume.[3]
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Caption: Experimental workflows for determining the bulk and true density of powders.

Material Characterization Techniques
Beyond molar mass and density, a comprehensive characterization of bismuth hydroxide,

especially for pharmaceutical applications, involves several analytical techniques to determine
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its structure, purity, and morphology.

X-ray Diffraction (XRD): Used to determine the crystalline structure of the material. Bismuth
hydroxide is often amorphous or microcrystalline.[9][10]

Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present,

confirming the presence of hydroxide (O-H) groups and the absence of precursor materials.

[9][11]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These

imaging techniques are used to study the morphology, particle size, and particle size

distribution of the bismuth hydroxide powder.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Bismuth Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076595#bismuth-hydroxide-molar-mass-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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